Cas no 141206-42-0 (Lucerastat)
Lucerasta, the galactose form of miglustat, is an inhibitor of glucosylceramide synthetase (GCS) with oral activity Lucerastat has potential for Fabry disease research
Lucerastat structure
Lucerastat Properties
Names and Identifiers
-
- 3,4,5-Piperidinetriol,1-butyl-2-(hydroxymethyl)-, (2R,3S,4R,5S)-
- N-Butyl-1-deoxygalactonojirimycin
- N-(n-Butyl)deoxygalactonojirimycin
- Lucerastat
- NB-DGJ
- N-Bu-DGJ
- N-Butyl-DGJ
- UNII-GVS3YDM418
- Lucerastat [INN]
- HY-106392
- N-Butyl-D-galacto-1-deoxynojirimycin
- NBDGJ
- NCGC00181326-01
- ACT-434964
- GVS3YDM418
- N-Butyldeoxygalactonojirimycin
- GLXC-26764
- LUCERASTAT [JAN]
- (2R,3S,4R,5S)-1-(But-1-yl)-2-(hydroxymethyl)piperidine-3,4,5-triol
- N-Butyl-deoxy-galactonojirimycin
- 141206-42-0
- MS-23213
- SCHEMBL6821044
- AKOS027384398
- EN300-19632271
- CHEMBL1086997
- DB14872
- D11439
- BDBM50312528
- DTXSID60161601
- WHO 9539
- (2R,3S,4R,5S)-1-Butyl-2-(hydroxymethyl)-3,4,5-piperidinetriol
- Lucerastat [USAN]
- N-N-Butyl Deoxygalactonojirimycin
- Lucerastat [USAN:INN]
- Q27279309
- CS-0025710
- 3,4,5-Piperidinetriol, 1-butyl-2-(hydroxymethyl)-, (2R,3S,4R,5S)-
- MFCD00269939
- W-201205
- 1-Butyl-2-hydroxymethyl-piperidine-3,4,5-triol
- Lucerastat (JAN/USAN/INN)
- OGT-923
- CDP-923
- (2R,3S,4R,5S)-1-butyl-2-(hydroxymethyl)piperidine-3,4,5-triol
- 3,4,5-Piperidinetriol, 1-butyl-2-(hydroxymethyl)-, (2R,3S,4R,5S)-; 3,4,5-Piperidinetriol, 1-butyl-2-(hydroxymethyl)-, [2R-(2a,3a,4a,5ss)]-; (2R,3S,4R,5S)-1-Butyl-2-(hydroxymethyl)-3,4,5-piperidinetriol; Lucerastat; N-Butyldeoxygalactonojirimycin
- DB-246876
- G12557
- +Expand
-
- MFCD00269939
- UQRORFVVSGFNRO-HORUIINNSA-N
- InChI=1S/C10H21NO4/c1-2-3-4-11-5-8(13)10(15)9(14)7(11)6-12/h7-10,12-15H,2-6H2,1H3/t7?,8?,9-,10+/m0/s1
- CCCCN1CC(O)[C@@H](O)[C@@H](O)C1CO
Computed Properties
- 219.14700
- 4
- 5
- 4
- 219.14705815g/mol
- 15
- 190
- 0
- 4
- 0
- 0
- 0
- 1
- -0.6
- 84.2Ų
Experimental Properties
- -1.51640
- 84.16000
- 394.7±42.0 °C at 760 mmHg
- 123-124°C
- 0.0±2.1 mmHg at 25°C
- 215.4±26.5 °C
- No data available
- 1.2±0.1 g/cm3
Lucerastat Price
Lucerastat Suppliers
Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier
(CAS:141206-42-0)
ZHAO JING LI
17558870519
sales02@chemsoon.com
Lucerastat Related Literature
-
1. Front cover
-
Rita Ghosh,Joykrishna Dey,B. V. N. Phani Kumar RSC Adv., 2020,10, 32522-32531
-
Andreas Geist,Udo Müllich,Peter Kaden Chem. Sci., 2015,6, 1548-1561
-
Thorsten Gehrmann,Matthias Kruck,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2012,48, 2397-2399
-
Hayato Ouchi,Takahiro Kizaki,Xu Lin,Nagahiro Hoshi,Fabien Silly,Takanori Fukushima Chem. Sci., 2018,9, 3638-3643
-
Toshiyuki Abe,Junpei Chiba,Misaki Ishidoya,Keiji Nagai RSC Adv., 2012,2, 7992-7996
-
8. Dendrite inhibited and dead lithium activated dual-function additive for lithium metal batteries†Erlei Zhang,Huijie Tian,Meng Li,Shiru Le,Bingjiang Li,Lijun Wu,Qixian Zhang Chem. Commun., 2023,59, 10996-10999
-
Song Lu,Huong Lan Huynh,Fengliu Lou,Kun Guo,Zhixin Yu Nanoscale, 2021,13, 12885-12895
-
Bruno Grignard,Stephanie Schmeits,Raphaël Riva,Christophe Detrembleur,Philippe Lecomte,Christine Jérôme Green Chem., 2009,11, 1525-1529
Recommended suppliers
Amadis Chemical Company Limited
(CAS:141206-42-0)Lucerastat
99%
25mg
1052.0